N-(1,4,4-Trimethoxycyclohexa-2,5-dien-1-yl)acetamide

• CAS No.: 106501-75-1
• Molecular Formula: C11H17NO4
• Molecular Weight: 227.26 g/mol
• IUPAC Name: N-(1,4,4-trimethoxycyclohexa-2,5-dien-1-yl)acetamide
• InChI: InChI=1S/C11H17NO4/c1-9(13)12-10(14-2)5-7-11(15-3,16-4)8-6-10/h5-8H,1-4H3,(H,12,13)
• InChI Key: HYCQSBGLHQFVBK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1(C=CC(C=C1)(OC)OC)OC

Description

N-(1,4,4-Trimethoxycyclohexa-2,5-dien-1-yl)acetamide is a chemical compound with a unique structure that includes a cyclohexadiene ring substituted with three methoxy groups and an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,4,4-Trimethoxycyclohexa-2,5-dien-1-yl)acetamide typically involves the reaction of 2,4,4-trimethoxycyclohexa-2,5-dien-1-one with acetamide under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include steps such as purification and crystallization to ensure the final product meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

N-(1,4,4-Trimethoxycyclohexa-2,5-dien-1-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can lead to the formation of cyclohexane derivatives.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce cyclohexane derivatives .

Scientific Research Applications

N-(1,4,4-Trimethoxycyclohexa-2,5-dien-1-yl)acetamide has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of other complex molecules.

Biology: Studied for its potential biological activities and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(1,4,4-Trimethoxycyclohexa-2,5-dien-1-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-(1,4,4-Trimethoxycyclohexa-2,5-dien-1-yl)acetamide include:

• 2,4,4-Trimethoxycyclohexa-2,5-dien-1-one
• 4,4-Dimethoxycyclohexa-2,5-dien-1-one
• 4-(2,4,4-Trimethyl-cyclohexa-1,5-dienyl)-but-3-en-2-one .

Uniqueness

This compound is unique due to its specific substitution pattern and the presence of the acetamide group. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry .